Cas no 1803774-67-5 (Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate
• CAS No: 1803774-67-5
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4959037
• Update Time: 2025-06-30

Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-3-19-11(17)10-7(6-16)9(20-12(13,14)15)5-4-8(10)18-2/h4-5H,3H2,1-2H3
• InChI Key： PYVQYELEPHZIRJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C(=O)OCC)C=1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate

Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate (CAS No. 1803774-67-5): A Comprehensive Overview

Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate, identified by its CAS number 1803774-67-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its structural complexity and functional diversity. The presence of multiple substituents, including a cyano group, a methoxy group, and a trifluoromethylthio group, imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The ethylation of the benzoate moiety enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological investigation. The cyano group at the 2-position introduces a polar characteristic, which can influence both the electronic distribution and the metabolic pathways of the compound. Meanwhile, the methoxy group at the 6-position provides additional electronic modulation, contributing to the overall reactivity and interaction with biological targets. The trifluoromethylthio group at the 3-position is particularly noteworthy, as it introduces fluorine atoms that are known to enhance metabolic stability and binding affinity in many drug molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate with greater accuracy. These studies suggest that the compound exhibits promising interactions with various biological receptors, making it a potential lead for developing novel therapeutic agents. Specifically, its structural features align well with binding pockets of enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer pathways.

In the realm of drug discovery, Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate has been explored as a precursor for more complex derivatives. The trifluoromethylthio group, in particular, is a well-documented pharmacophore that enhances lipophilicity and metabolic resistance. Researchers have synthesized analogs of this compound to optimize its pharmacological profile. For instance, modifications at the cyano or methoxy positions have led to compounds with improved selectivity and reduced off-target effects.

The synthesis of Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to introduce the desired substituents efficiently. These techniques not only improve yield but also minimize unwanted byproducts, ensuring high purity for subsequent pharmacological studies.

From a medicinal chemistry perspective, Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate represents an excellent example of how structural diversity can be leveraged to discover new therapeutic entities. Its unique combination of functional groups offers multiple avenues for further chemical modification and biological evaluation. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating various diseases.

The compound's relevance extends beyond academic research; it holds promise for industrial applications in pharmaceutical manufacturing. Companies specializing in fine chemicals are increasingly interested in developing scalable synthetic routes for such intermediates. The demand for high-quality starting materials like Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate underscores its importance in modern drug development pipelines.

Future directions in this field may include exploring derivatives of Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate that exhibit enhanced bioavailability or targeted delivery systems. Nanotechnology-based approaches could be particularly useful in this regard, allowing for controlled release formulations that improve therapeutic efficacy while minimizing side effects.

In conclusion, Ethyl 2-cyano-6-methoxy-3-(trifluoromethylthio)benzoate (CAS No. 1803774-67-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its complex structure and diverse functional groups make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs.